Cas no 10448-09-6 (Heptamethylphenylcyclotetrasiloxane)
Heptamethylphenylcyclotetrasiloxane is a cyclic siloxane compound featuring a phenyl group and seven methyl substituents on a tetrasiloxane ring. This structure imparts thermal stability, low volatility, and compatibility with organic and silicone-based systems. Its phenyl group enhances refractive index and UV resistance, making it suitable for high-performance silicone resins, coatings, and optical applications. The cyclic tetrasiloxane backbone contributes to flexibility and reactivity, enabling use as an intermediate in silicone synthesis or a modifier for tailored material properties. Its balanced hydrophobicity and thermal endurance make it valuable in specialty formulations requiring durability under elevated temperatures or harsh environmental conditions.
10448-09-6 structure
Product Name:Heptamethylphenylcyclotetrasiloxane
CAS No:10448-09-6
MF:C13H26O4Si4
MW:358.685147762299
CID:148116
Update Time:2025-06-09
Heptamethylphenylcyclotetrasiloxane Chemical and Physical Properties
Names and Identifiers
-
- Cyclotetrasiloxane,2,2,4,4,6,6,8-heptamethyl-8-phenyl-
- 2,2,4,4,6,6,8-heptamethyl-8-phenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
- 2.2.4.4.6.6.8-Heptamethyl-8-phenyl-cyclotetrasiloxan
- BRN 2950424
- Cyclic monophenylheptamethylcyclotetrasiloxane
- Cyclotetrasiloxane, heptamethylphenyl-
- EINECS 233-931-8
- Heptamethylphenylcyclotetrasiloxan
- Heptamethyl-phenyl-cyclotetrasiloxan
- heptamethyl-phenyl-cyclotetrasiloxane
- HEPTAMETHYLPHENYLCYCLOTETRASILOXANE
- Monophenylheptamet
- Monophenylheptamethyl cyclotetrasiloxane
- phenylheptamethylcyclotetrasiloxane
- PM(sub 1)MM(sup 3)
- heptamethylphenyl-cyclotetrasiloxane
- heptamethylphenyl-cyclotetrasiloxan
- 2-Phenyl-2,4,4,6,6,8,8-heptamethylcyclotetrasiloxane
- 2-Phenyl-2,4,4,6,6,8,8-heptamethylcyclooctanetetrasiloxane
- 2,4,4,6,6,8,8-Heptamethyl-2-phenylcyclooctanetetrasiloxane
- MONOPHENYLHEPTAMETHYLCYCLOTETRASILOXANE
- HEPTAMETHYLMONOPHENYLCYCLOTETRASILOXANE)
- Heptamethylphenylcyclotetrasiloxane
-
- Inchi: 1S/C13H26O4Si4/c1-18(2)14-19(3,4)16-21(7,17-20(5,6)15-18)13-11-9-8-10-12-13/h8-12H,1-7H3
- InChI Key: NSLNFHKUIKHPGY-UHFFFAOYSA-N
- SMILES: C1(C=CC=CC=1)[Si]1(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1
Computed Properties
- Exact Mass: 358.09078
- Monoisotopic Mass: 358.090815
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9
Experimental Properties
- Density: 1.01
- Boiling Point: 275.8°Cat760mmHg
- Flash Point: 107.4°C
- Refractive Index: 1.472
- PSA: 36.92
- LogP: 3.15100
Heptamethylphenylcyclotetrasiloxane Security Information
- Hazardous Material transportation number:UN 1993
- HazardClass:3.2
- PackingGroup:III
- Safety Term:An experimental teratogen. Experimental reproductive effects. When heated to decomposition it emits acrid smoke and fumes.
- Packing Group:III
- Hazard Level:3.2
Heptamethylphenylcyclotetrasiloxane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H281312-10mg |
Heptamethylphenylcyclotetrasiloxane |
10448-09-6 | 10mg |
$207.00 | 2023-05-18 | ||
| TRC | H281312-50mg |
Heptamethylphenylcyclotetrasiloxane |
10448-09-6 | 50mg |
$856.00 | 2023-05-18 | ||
| TRC | H281312-100mg |
Heptamethylphenylcyclotetrasiloxane |
10448-09-6 | 100mg |
$ 1800.00 | 2023-09-07 |
Heptamethylphenylcyclotetrasiloxane Related Literature
-
H. J. Hickton,A. Holt,J. Homer,A. W. Jarvie J. Chem. Soc. C 1966 149
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